Cas no 2320686-66-4 (5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide
• CAS No: 2320686-66-4
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 5328254
• Update Time: 2025-10-28

5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-5-chloro-2-methoxy-N-methylbenzamide
• 5-chloro-2-methoxy-N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]benzamide
• 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide

• Inchi： 1S/C17H17ClN6O2/c1-22(17(25)13-7-11(18)3-4-14(13)26-2)12-8-23(9-12)16-6-5-15-20-19-10-24(15)21-16/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： TXVXENDCKVJNCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N(C)C1CN(C2C=CC3=NN=CN3N=2)C1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• XLogP3: 1.8
• Topological Polar Surface Area: 75.9

Additional information on 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)benzamide

5-Chloro-2-Methoxy-N-Methyl-N-(1-{1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl}Azetidin-3-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 2320686-66-4, commonly referred to as 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

5-Chloro-2-methoxy-N-methyl-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)benzamide is characterized by its complex structure, which includes a benzamide core substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. The molecule also features a triazole ring fused with a pyridazine moiety, which is further connected to an azetidine ring. This intricate architecture contributes to its unique physicochemical properties and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to streamline the production process. These methods not only enhance yield but also improve the overall purity of the compound, making it more suitable for downstream applications in pharmacological studies.

The biological evaluation of 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)benzamide has revealed promising results in vitro. Studies conducted using various cell lines have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory processes and neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have explored its role as a building block for constructing advanced materials with tailored optical and electrical properties.

From an environmental perspective, the ecological impact of 5-chloro-2-methoxy-N-methyl-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-y l)benzamide has been a subject of interest. Researchers have investigated its biodegradation pathways under various environmental conditions. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential ecological footprint.

Looking ahead, the future of this compound lies in further exploration of its therapeutic potential and optimization of its delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for its application in personalized medicine.